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Avotaciclib hydrogen bond acceptor count

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Chemical Property Profile: Abemaciclib

The table below summarizes the key chemical properties of Abemaciclib, a cyclin-dependent kinase (CDK) inhibitor

used in cancer treatment [1] [2] [3].

Property Value | Description
IUPAC N-[5-[(4-ethylpiperazin-1-yl)methyl]pyridin-2-yl]-5-fluoro-4-(7-fluoro-2-methyl-3-propan-2-
Name ylbenzimidazol-5-yl)pyrimidin-2-amine [2]

Molecular C27H32F2Ns [1] [2]
Formula

Molecular 506.606 g/mol (Average Mass); 506.27179938 g/mol (Monoisotopic Mass) [1] [2]
Weight

Hydrogen 9 [2]
Bond

Acceptor

Count

Hydrogen 1[2]
Bond
Donor
Count

Topological 75 A2[2]
Polar
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Property

Value | Description

Surface
Area
(TPSA)

Rotatable
Bond
Count

Canonical
SMILES

72]

CCN1CCN(CC1)CC2=CN=C(C=C2)NC3=NC=C(C(=N3)C4=CC5=C(C(=C4)F)N=C(N5C(C)C)C)F
(2]

Visualizing the Key Targets and Mechanism of Abemaciclib

Abemaciclib is primarily known as an inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), but recent research

shows it also potently inhibits other kinases like DYRK1A and HIPKs, which are involved in transcriptional

regulation [3]. The following diagram illustrates this broader mechanism of action.
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Abemaciclib inhibits CDK4/6, DYRKI1A, and HIPKs, preventing Rb phosphorylation and causing G1 cell cycle

arrest.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic
or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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